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Compound of Interest

Compound Name: 1,4-Dimethylpyrazole

Cat. No.: B091193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1,4-
Dimethylpyrazole (CAS No. 1072-68-0), a heterocyclic compound used in various research
and industrial applications. This document is intended for an audience with a technical
background, including researchers, scientists, and professionals in drug development. It details
toxicological data, safe handling procedures, and experimental protocols relevant to the safe
use of this chemical.

Chemical and Physical Properties

1,4-Dimethylpyrazole is a flammable liquid that is harmful if swallowed and can cause serious
eye damage.[1][2] A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physicochemical Properties of 1,4-Dimethylpyrazole
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Property Value Reference(s)
Molecular Formula CsHsNz2 [2]
Molecular Weight 96.13 g/mol [2]
Appearance Light yellow liquid [1]
Boiling Point 150.3 °C [1]
Melting Point -45.8 °C [1]
Flash Point 48 °C [1]
Auto-ignition Temperature 401 °C [1]

Toxicological Information

The primary acute health hazard associated with 1,4-Dimethylpyrazole is its oral toxicity.[1] It
Is classified as "Harmful if swallowed" (Acute Toxicity, Oral, Category 4).[1][2] It is also
classified as causing "serious eye damage" (Serious Eye Damage, Category 1).[1][2]

Table 2: Acute Toxicity of 1,4-Dimethylpyrazole

. ) Classificati Reference(s
Endpoint Species Route Value
on )
969 mg/kg
LDso Rat (male) Oral 0 Category 4 [1]
W

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classification for 1,4-Dimethylpyrazole:

o Flammabile liquids: Category 3[1][2]
» Acute toxicity, Oral: Category 4[1][2]

» Serious eye damage: Category 1[1][2]
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Signal Word: Danger[1]

Hazard Statements:

e H226: Flammable liquid and vapour.[1][2]
e H302: Harmful if swallowed.[1][2]

e H318: Causes serious eye damage.[1][2]

Precautionary Statements: A comprehensive list of precautionary statements covering
prevention, response, storage, and disposal is available in safety data sheets.[1] Key
preventive measures include keeping away from ignition sources, wearing protective gloves,
clothing, and eye/face protection, and washing thoroughly after handling.[1]

Experimental Protocols

Detailed experimental protocols for toxicological assessments are crucial for understanding and
interpreting safety data. Below are representative protocols for acute oral, dermal, and eye
irritation studies.

Acute Oral Toxicity Study (LDso)

This protocol is a representative example based on general principles for determining the acute
oral median lethal dose (LDso).

Objective: To determine the median lethal dose (LDso) of 1,4-Dimethylpyrazole following a

single oral administration.

Test Guideline: Based on principles outlined in OECD Test Guideline 423 (Acute Oral Toxicity -
Acute Toxic Class Method).

Experimental Workflow for Acute Oral Toxicity Study
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Caption: General workflow for an acute oral toxicity study.
Materials:
o Test substance: 1,4-Dimethylpyrazole

o Test animals: Healthy, young adult rats (e.g., Wistar strain), typically of one sex (females are
often used).
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e Vehicle: Appropriate vehicle for dissolving or suspending the test substance (e.g., water, corn
oil).

e Oral gavage needles.
Procedure:

e Animal Preparation: Animals are acclimatized to laboratory conditions for at least 5 days.
They are fasted overnight prior to dosing.

o Dose Administration: The test substance is administered as a single dose by oral gavage.
Dosing is sequential, with a small number of animals (e.g., 3) per step.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for up to 14 days.

o Endpoint Analysis: At the end of the observation period, all surviving animals are euthanized
and subjected to a gross necropsy.

o Data Evaluation: The LDso is estimated based on the observed mortality at different dose
levels.

Acute Dermal Irritation/Corrosion Study

The following is a generalized protocol based on OECD Test Guideline 404.

Objective: To assess the potential of 1,4-Dimethylpyrazole to cause skin irritation or corrosion.
Test Guideline: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Materials:

o Test substance: 1,4-Dimethylpyrazole

o Test animals: Healthy, young adult albino rabbits.

o Gauze patches and semi-occlusive dressings.

Procedure:
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Animal Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal
area of the trunk of the animals.

Test Substance Application: A small amount (e.g., 0.5 mL for liquids) of the test substance is
applied to a gauze patch and then to the skin. The patch is covered with a semi-occlusive
dressing.

Exposure: The dressing is removed after a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. The reactions are scored according to a
standardized scale.

Data Evaluation: The mean scores for erythema and edema are calculated for each animal.
The substance is classified based on the severity and reversibility of the skin reactions.

Acute Eye Irritation/Corrosion Study

The following is a generalized protocol based on OECD Test Guideline 405.

Objective: To assess the potential of 1,4-Dimethylpyrazole to cause eye irritation or corrosion.
Test Guideline: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Materials:

o Test substance: 1,4-Dimethylpyrazole

o Test animals: Healthy, young adult albino rabbits.

e Local anesthetic (optional).

Procedure:

o Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or
defects.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.benchchem.com/product/b091193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Test Substance Instillation: A small volume (e.g., 0.1 mL for liquids) of the test substance is
instilled into the conjunctival sac of one eye of each animal. The other eye serves as a
control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.
Observations are made for effects on the cornea, iris, and conjunctiva, and are scored
according to a standardized scale.

» Data Evaluation: The substance is classified based on the severity, persistence, and
reversibility of the eye lesions observed.

Mechanism of Action as a Nitrification Inhibitor

While not a human toxicity pathway, the primary mechanism of action of 1,4-Dimethylpyrazole
in agricultural applications is as a nitrification inhibitor. It targets the ammonia monooxygenase
(AMO) enzyme in nitrifying bacteria, such as Nitrosomonas europaea.[3] This inhibition slows
the conversion of ammonium to nitrate in the soil, which can improve nitrogen use efficiency by
plants.[3]

Signaling Pathway for Nitrification Inhibition
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Inhibition by 1,4-Dimethylpyrazole
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Caption: Inhibition of nitrification by 1,4-Dimethylpyrazole.

Handling, Storage, and First Aid

Handling: Handle in a well-ventilated place.[1] Wear suitable protective clothing, gloves, and
eye/face protection.[1] Avoid contact with skin and eyes.[1] Use non-sparking tools and take
measures to prevent electrostatic discharge.[1] Do not eat, drink, or smoke when using this

product.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep
away from heat, sparks, open flames, and other ignition sources.[1]

First Aid Measures:
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« |If Swallowed: Rinse mouth. Do not induce vomiting. Call a poison control center or doctor
immediately.[1]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Get medical help.[1]

« If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen.[1]

Spill and Disposal: In case of a spill, remove all sources of ignition and use spark-proof tools.[1]
Prevent the chemical from entering drains.[1] Collect the spilled material and dispose of it at an
appropriate treatment and disposal facility in accordance with local regulations.[1]

This guide is intended to provide detailed health and safety information for 1,4-
Dimethylpyrazole for a technical audience. It is not exhaustive and should be used in
conjunction with the most current Safety Data Sheet (SDS) and institutional safety protocols.
Always consult with a qualified safety professional for specific guidance on handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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